3,4-Dihydroxyacetophenone
3,4-Dihydroxyacetophenone
3', 4'-Dihydroxyacetophenone, also known as 4-acetylpyrocatechol or 1-(3, 4-dihydroxyphenyl)-ethanone, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 3', 4'-Dihydroxyacetophenone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3', 4'-dihydroxyacetophenone is primarily located in the cytoplasm. Outside of the human body, 3', 4'-dihydroxyacetophenone can be found in coffee and coffee products. This makes 3', 4'-dihydroxyacetophenone a potential biomarker for the consumption of this food product.
3,4-dihydroxyacetophenone is a member of acetophenones. It has a role as a metabolite.
3,4-dihydroxyacetophenone is a member of acetophenones. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
1197-09-7
VCID:
VC0073281
InChI:
InChI=1S/C8H8O3/c1-5(9)6-2-3-7(10)8(11)4-6/h2-4,10-11H,1H3
SMILES:
CC(=O)C1=CC(=C(C=C1)O)O
Molecular Formula:
C8H8O3
Molecular Weight:
152.15 g/mol
3,4-Dihydroxyacetophenone
CAS No.: 1197-09-7
Main Products
VCID: VC0073281
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol
| CAS No. | 1197-09-7 |
|---|---|
| Product Name | 3,4-Dihydroxyacetophenone |
| Molecular Formula | C8H8O3 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | 1-(3,4-dihydroxyphenyl)ethanone |
| Standard InChI | InChI=1S/C8H8O3/c1-5(9)6-2-3-7(10)8(11)4-6/h2-4,10-11H,1H3 |
| Standard InChIKey | UCQUAMAQHHEXGD-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC(=C(C=C1)O)O |
| Canonical SMILES | CC(=O)C1=CC(=C(C=C1)O)O |
| Appearance | Powder |
| Melting Point | 115.5 °C 116°C |
| Physical Description | Solid |
| Description | 3', 4'-Dihydroxyacetophenone, also known as 4-acetylpyrocatechol or 1-(3, 4-dihydroxyphenyl)-ethanone, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 3', 4'-Dihydroxyacetophenone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3', 4'-dihydroxyacetophenone is primarily located in the cytoplasm. Outside of the human body, 3', 4'-dihydroxyacetophenone can be found in coffee and coffee products. This makes 3', 4'-dihydroxyacetophenone a potential biomarker for the consumption of this food product. 3,4-dihydroxyacetophenone is a member of acetophenones. It has a role as a metabolite. |
| Synonyms | 3,4-dihydroxyacetophenone qingxintong |
| PubChem Compound | 14530 |
| Last Modified | Nov 11 2021 |
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